Cas no 2227691-87-2 (5-(3S)-3-hydroxybutyl-2-methoxyphenol)

• Product Name: 5-(3S)-3-hydroxybutyl-2-methoxyphenol
• CAS No: 2227691-87-2
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6334991
• PubChem ID: 165756304
• Update Time: 2025-11-06

5-(3S)-3-hydroxybutyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3S)-3-hydroxybutyl-2-methoxyphenol
• 5-[(3S)-3-hydroxybutyl]-2-methoxyphenol
• 2227691-87-2
• EN300-1834546

• Inchi： 1S/C11H16O3/c1-8(12)3-4-9-5-6-11(14-2)10(13)7-9/h5-8,12-13H,3-4H2,1-2H3/t8-/m0/s1
• InChI Key： KTGIOXUZLGJQCE-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CCC1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-(3S)-3-hydroxybutyl-2-methoxyphenol

Exploring 5-(3S)-3-hydroxybutyl-2-methoxyphenol (CAS No. 2227691-87-2): A Comprehensive Guide

In the realm of organic chemistry and pharmaceutical research, 5-(3S)-3-hydroxybutyl-2-methoxyphenol (CAS No. 2227691-87-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its hydroxybutyl and methoxyphenol moieties, is a subject of interest for researchers exploring bioactive molecules. Its chiral center at the 3S position adds a layer of complexity, making it a valuable candidate for stereoselective synthesis and drug development.

The growing demand for natural-derived compounds and sustainable chemistry has propelled the study of 5-(3S)-3-hydroxybutyl-2-methoxyphenol. With increasing consumer awareness about green chemistry and eco-friendly additives, this compound aligns with trends favoring biodegradable and non-toxic alternatives. Researchers are investigating its potential as a flavor enhancer, antioxidant, or even a cosmetic ingredient, given its phenolic structure, which is often associated with beneficial properties.

One of the most searched questions related to this compound is: "What are the applications of 5-(3S)-3-hydroxybutyl-2-methoxyphenol in pharmaceuticals?" Preliminary studies suggest its hydrophilic-lipophilic balance (HLB) could make it suitable for drug formulation, particularly in targeted drug delivery systems. Its methoxy group may contribute to enhanced stability, while the hydroxybutyl chain could improve solubility—a critical factor in bioavailability.

Another hot topic is the synthetic pathways for CAS No. 2227691-87-2. Organic chemists are exploring enantioselective synthesis methods to produce this compound efficiently. Given the rise of AI-assisted molecular design, computational tools are being employed to optimize reaction conditions, reducing waste and improving yields. This aligns with the broader industry shift toward precision chemistry and automated synthesis platforms.

From an industrial perspective, 5-(3S)-3-hydroxybutyl-2-methoxyphenol is being evaluated for its role in functional materials. Its potential use in polymeric coatings or adhesives is under scrutiny, as its phenolic structure could impart UV resistance or antimicrobial properties. This ties into the larger conversation about smart materials and sustainable manufacturing—a trending topic in material science forums.

For those wondering about safety and regulatory status, current data indicates that this compound is not classified as hazardous under major chemical inventories. However, as with any novel substance, thorough toxicological profiling is recommended. The absence of restricted functional groups in its structure simplifies compliance with global chemical regulations, making it an attractive candidate for commercialization.

In conclusion, 5-(3S)-3-hydroxybutyl-2-methoxyphenol (CAS No. 2227691-87-2) represents a fascinating intersection of organic synthesis, applied chemistry, and industrial innovation. As research progresses, its versatility may unlock new opportunities across pharmaceuticals, materials science, and beyond—making it a compound worth watching in the evolving landscape of specialty chemicals.